Cas no 878207-91-1 (3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester)

• Product Name: 3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester
• CAS No: 878207-91-1
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD21604097
• CID: 1083876
• PubChem ID: 72714022
• Update Time: 2025-07-16

3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(Methoxycarbonyl)-3-methylpyridine 1-oxide
• 2-methoxycarbonyl-3-methylpyridine 1-oxide
• Methyl 3-methyl-2-pyridinecarboxylate 1-oxide
• 2-methoxycarbonyl-3-hydroxy-5-methyl-thiophene
• 2-Thiophenecarboxylic acid,3-hydroxy-5-methyl-,methyl ester
• 3-Hydroxy-5-methyl-2-thiophenecarboxylic acid methyl ester
• 3-Hydroxy-5-methyl-thiophen-2-carbonsaeure-methylester
• 3-hydroxy-5-methylthiophene-2-carboxylic acid methyl ester
• 3-methyl-2-pyridinecarboxylic acid 1-oxide methyl ester
• Methyl 3-hydroxy-5-methyl-2-thiophenecarboxylate
• YSRBMUMDFAGAAD-UHFFFAOYSA-N
• 2-(Methoxycarbonyl)-3-methylpyridine1-oxide
• SCHEMBL16333645
• AKOS022182384
• SB39300
• 2-(methoxycarbonyl)-3-methylpyridin-1-ium-1-olate
• methyl 3-methyl-1-oxido-pyridin-1-ium-2-carboxylate
• methyl 3-methyl-1-oxidopyridin-1-ium-2-carboxylate
• MFCD21604097
• F91859
• 878207-91-1
• DB-330440
• 3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester

• MDL： MFCD21604097
• Inchi： 1S/C8H9NO3/c1-6-4-3-5-9(11)7(6)8(10)12-2/h3-5H,1-2H3
• InChI Key： YSRBMUMDFAGAAD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=CC=C[N+]=1[O-])=O

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 338.8±22.0 °C at 760 mmHg
• Flash Point: 158.7±22.3 °C
• PSA: 51.76000
• LogP: 1.21010
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester

Introduction to 3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester (CAS No. 878207-91-1) and Its Emerging Applications in Chemical Biology

3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester, identified by the CAS number 878207-91-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine derivative family, which is widely recognized for its versatility in pharmaceutical and agrochemical applications. The presence of both a carboxylic acid ester group and an N-oxide moiety in its molecular structure endows it with distinctive reactivity, making it a valuable intermediate in synthetic chemistry and a potential candidate for drug discovery.

The molecular structure of 3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester can be described as a pyridine ring substituted with a methyl group at the 3-position, a carboxylic acid methyl ester at the 2-position, and an N-oxide group. This configuration imparts a balance of polarity and lipophilicity, which is advantageous for interactions with biological targets. The N-oxide functionality, in particular, has been shown to enhance the metabolic stability of molecules while maintaining their bioactivity, a critical factor in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that modifications at the pyridine core can significantly influence binding affinity and selectivity towards biological receptors. The 3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester structure provides a scaffold that can be further modified to develop novel compounds with therapeutic effects. For instance, researchers have investigated its derivatives as potential inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX).

One of the most compelling aspects of 3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester is its role as a building block in medicinal chemistry. The compound's reactivity allows for facile functionalization at multiple sites, enabling the synthesis of diverse analogs. These analogs can then be screened for biological activity using high-throughput screening (HTS) technologies. Such approaches have led to the identification of several lead compounds with promising preclinical profiles.

The N-oxide group in 3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester also contributes to its stability under various conditions, which is particularly important for formulation development. Unlike some other heterocyclic compounds that may degrade rapidly in solution or during storage, this compound exhibits enhanced shelf life, making it suitable for industrial applications. Additionally, its solubility profile can be modulated by further chemical modifications, allowing for formulation flexibility across different delivery systems.

Recent advancements in computational chemistry have further accelerated the discovery process involving 3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester. Molecular modeling techniques have been employed to predict how different derivatives might interact with biological targets, reducing the need for extensive experimental trials. This integration of computational methods with synthetic chemistry has significantly shortened the time-to-market for new drugs derived from this scaffold.

In addition to its pharmaceutical applications, 3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester has shown promise in agrochemical research. Pyridine-based compounds are known for their efficacy as pesticides and herbicides due to their ability to disrupt essential biological processes in pests. Derivatives of this compound have been explored as potential candidates for next-generation crop protection agents, offering improved selectivity and reduced environmental impact compared to traditional agrochemicals.

The synthesis of 3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester involves multi-step organic reactions that highlight the expertise required in modern synthetic chemistry. Key steps include nucleophilic substitution reactions to introduce the carboxylic acid ester group followed by oxidation to form the N-oxide moiety. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, aligning with global efforts toward green chemistry principles.

The regulatory landscape for compounds like 3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester is another critical consideration. While not classified as hazardous or controlled substances under current regulations, manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency. Documentation of synthesis routes, purity standards, and stability data are essential components of regulatory submissions for new chemical entities.

Future research directions involving 3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester may focus on expanding its applications into areas such as material science and specialty chemicals. The unique structural features of this compound make it a candidate for developing novel polymers or functional materials with tailored properties. For instance, its ability to undergo cross-linking reactions could be exploited to create advanced coatings or adhesives with enhanced durability.

In conclusion,3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester (CAS No. 878207-91-1) represents a versatile and promising compound with broad utility across multiple industries. Its structural features enable diverse modifications for pharmaceutical development while maintaining stability and solubility advantages suitable for industrial applications. As research continues to uncover new possibilities for this compound,3-Methyl-2-pyridinecarboxylic acid 1-oxide methyl ester is poised to play an increasingly important role in advancing chemical biology and related fields.